![molecular formula C12H11N5 B7560305 3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine](/img/structure/B7560305.png)
3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a pyrazine derivative that contains a benzimidazole ring, which makes it a potential candidate for various applications.
Mechanism of Action
The mechanism of action of 3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes or proteins that are involved in cancer cell growth, inflammation, or bacterial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine in lab experiments is its ability to selectively inhibit the growth of cancer cells, reduce inflammation, and inhibit bacterial growth. However, one of the limitations is its potential toxicity, which may limit its use in vivo.
Future Directions
There are various future directions for the study of 3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine. One direction is to study its potential as a drug delivery system due to its ability to selectively target cancer cells. Another direction is to study its potential as a treatment for autoimmune diseases due to its ability to reduce inflammation. Furthermore, studies can be conducted to optimize its synthesis method and improve its selectivity and efficacy.
Synthesis Methods
The synthesis method of 3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine involves the reaction of 4-methyl-1H-benzimidazole-2-carboxylic acid and 2-chloropyrazine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) and the product is obtained after purification through column chromatography.
Scientific Research Applications
3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine has shown potential in various scientific research applications. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent due to its ability to reduce inflammation. Furthermore, it has been studied as a potential antimicrobial agent due to its ability to inhibit the growth of bacteria.
properties
IUPAC Name |
3-(4-methyl-1H-benzimidazol-2-yl)pyrazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5/c1-7-3-2-4-8-9(7)17-12(16-8)10-11(13)15-6-5-14-10/h2-6H,1H3,(H2,13,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVAFBHVRYDCFNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=N2)C3=NC=CN=C3N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.